Cas no 2172168-93-1 (3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid)

• Product Name: 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• CAS No: 2172168-93-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6109331
• PubChem ID: 165607130
• Update Time: 2025-05-20

3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• 3-{N,2-diethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}butanoic acid
• EN300-1484591
• 2172168-93-1

• Inchi： 1S/C28H36N2O5/c1-5-28(6-2,26(33)30(7-3)19(4)16-25(31)32)18-29-27(34)35-17-24-22-14-10-8-12-20(22)21-13-9-11-15-23(21)24/h8-15,19,24H,5-7,16-18H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： ZIHBTJPQSNEVPG-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(CC)CC)N(CC)C(C)CC(=O)O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid

3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS No. 2172168-93-1): An Overview

3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS No. 2172168-93-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutics and diagnostic agents.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid ensures that the amino functionality remains protected during multi-step synthetic processes, preventing unwanted side reactions and ensuring high yields of the desired product.

The diethyl substituents on the nitrogen atom of the amino group contribute to the overall hydrophobicity of the molecule, which can be crucial for its solubility properties and interaction with biological membranes. The methylbutanamido segment adds further complexity to the structure, providing additional sites for functionalization and conjugation with other biomolecules.

Recent studies have highlighted the potential applications of 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a precursor in the synthesis of novel anti-cancer agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against a panel of human cancer cell lines, suggesting its potential as a lead compound for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound in the development of peptide-based diagnostics. The unique structural features of 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid allowed for efficient conjugation with fluorescent labels, enabling the creation of highly sensitive and specific probes for detecting biomarkers associated with various diseases.

The versatility of 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid extends beyond its use as a synthetic intermediate. Its ability to form stable amide bonds makes it an excellent candidate for creating peptidomimetics—molecules that mimic the structure and function of peptides but exhibit improved pharmacological properties such as enhanced stability and reduced immunogenicity.

In addition to its applications in drug discovery and diagnostics, this compound has also been investigated for its potential use in materials science. A 2023 study published in Advanced Materials reported that derivatives of 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid can be used to create self-assembling nanostructures with tunable properties. These nanostructures have shown promise in drug delivery systems, where they can encapsulate and release therapeutic agents in a controlled manner.

The synthesis of 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid typically involves several steps, including the protection of amino groups with Fmoc reagents, followed by selective deprotection and coupling reactions. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline these processes, making it possible to produce this compound on a larger scale for both research and industrial applications.

In conclusion, 3-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS No. 2172168-93-1) is a versatile and important compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostics, and materials science. Its unique structural features and functional groups make it an invaluable tool for scientists working on the development of new therapeutics and diagnostic agents. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.